Cas no 1804676-39-8 (Methyl 2-hydroxy-5-iodo-4-(trifluoromethoxy)pyridine-3-carboxylate)

• Product Name: Methyl 2-hydroxy-5-iodo-4-(trifluoromethoxy)pyridine-3-carboxylate
• CAS No: 1804676-39-8
• MF: C₈H₅F₃INO₄
• MW: 363.02928519249
• CID: 4815333
• Update Time: 2025-06-25

Methyl 2-hydroxy-5-iodo-4-(trifluoromethoxy)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-hydroxy-5-iodo-4-(trifluoromethoxy)pyridine-3-carboxylate

• Inchi： 1S/C8H5F3INO4/c1-16-7(15)4-5(17-8(9,10)11)3(12)2-13-6(4)14/h2H,1H3,(H,13,14)
• InChI Key： RHUIOKPUTJSBMH-UHFFFAOYSA-N
• SMILES： IC1=CNC(C(C(=O)OC)=C1OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 427
• XLogP3: 1.4
• Topological Polar Surface Area: 64.599

Additional information on Methyl 2-hydroxy-5-iodo-4-(trifluoromethoxy)pyridine-3-carboxylate

Comprehensive Overview of Methyl 2-hydroxy-5-iodo-4-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1804676-39-8)

Methyl 2-hydroxy-5-iodo-4-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1804676-39-8) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethoxy and iodo substituents, serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The presence of the trifluoromethoxy group enhances lipophilicity and metabolic stability, making it a valuable moiety in medicinal chemistry.

The structural complexity of Methyl 2-hydroxy-5-iodo-4-(trifluoromethoxy)pyridine-3-carboxylate underscores its relevance in modern synthetic chemistry. Its iodo substituent offers a reactive site for further functionalization via cross-coupling reactions, such as Suzuki or Sonogashira couplings, which are pivotal in constructing diverse molecular architectures. Recent studies highlight its utility in the synthesis of fluorinated heterocycles, a class of compounds with growing importance in materials science and life sciences. The compound’s methyl ester group also provides a handle for hydrolysis or transesterification, enabling tailored modifications for specific applications.

In the context of sustainability and green chemistry, CAS No. 1804676-39-8 aligns with the demand for eco-friendly synthetic routes. Researchers are investigating catalytic methods to incorporate its trifluoromethoxy moiety efficiently, reducing reliance on hazardous reagents. This trend resonates with broader industry shifts toward sustainable practices, as evidenced by the rise of keywords like "green synthesis of fluorinated compounds" and "catalytic C-I bond activation" in academic searches. The compound’s stability under mild conditions further supports its adoption in scalable processes.

From a commercial perspective, Methyl 2-hydroxy-5-iodo-4-(trifluoromethoxy)pyridine-3-carboxylate is gaining traction as a building block for high-value intermediates. Its applications span agrochemicals, where fluorinated pyridines are known to enhance herbicidal activity, and electronics, where such derivatives contribute to the development of organic semiconductors. The compound’s CAS registry number (1804676-39-8) is frequently queried in patent databases, reflecting its industrial relevance. Suppliers and contract research organizations (CROs) are increasingly listing it in catalogs, catering to the demand for custom synthesis and bulk quantities.

Analytical characterization of Methyl 2-hydroxy-5-iodo-4-(trifluoromethoxy)pyridine-3-carboxylate typically involves advanced techniques such as NMR (1H, 13C, and 19F), HPLC, and mass spectrometry. These methods confirm the purity and structural integrity critical for research applications. The compound’s UV-visible absorption properties are also of interest, particularly in photochemistry studies exploring light-activated molecular systems. Such data are often sought after in academic forums and chemical databases, underscoring the compound’s interdisciplinary appeal.

Looking ahead, the versatility of CAS No. 1804676-39-8 positions it as a key player in innovation-driven sectors. Its integration into AI-assisted drug design platforms exemplifies how computational tools are accelerating the discovery of novel derivatives. Searches for "pyridine-based fluorinated scaffolds" and "iodo-pyridine applications" continue to rise, reflecting sustained interest in this chemical space. As synthetic methodologies evolve, Methyl 2-hydroxy-5-iodo-4-(trifluoromethoxy)pyridine-3-carboxylate is poised to remain a focal point in both academic and industrial research.